

The Tissue-Specific Renin-Angiotensin System: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Angiotensin I*

CAS No.: *9041-90-1*

Cat. No.: *B7910172*

[Get Quote](#)

Abstract

The renin-angiotensin system (RAS), once viewed as a classical endocrine pathway regulating blood pressure and fluid balance, is now understood to operate at the local tissue level with profound implications for physiology and disease. This guide provides an in-depth exploration of tissue-specific RAS (tRAS), moving beyond the systemic circulation to its paracrine, autocrine, and even intracrine roles within vital organs. We will dissect the unique expression and function of RAS components in the kidney, heart, brain, and adipose tissue, highlighting their involvement in conditions ranging from hypertension and heart failure to neurodegeneration and metabolic syndrome. This document is designed for researchers, scientists, and drug development professionals, offering not only a comprehensive theoretical framework but also detailed, field-proven methodologies for interrogating tRAS. From gene expression analysis and protein localization to the gold-standard quantification of angiotensin peptides, we present step-by-step protocols and critical insights to empower rigorous and reproducible research in this evolving field.

Part 1: The Evolving Paradigm of the Renin-Angiotensin System

The Classical Endocrine RAS

For decades, the renin-angiotensin system was defined by its endocrine cascade, a hormonal system essential for the long-term regulation of blood pressure and extracellular volume.^[1]

This classical pathway is a multi-organ affair:

- Liver: Synthesizes and constitutively secretes the precursor protein, angiotensinogen (AGT), into the bloodstream.^[2]
- Kidney: In response to stimuli like low blood pressure, reduced sodium delivery, or sympathetic nerve activation, specialized juxtaglomerular cells in the kidneys release the enzyme renin.^{[3][4]}
- Circulation: Renin cleaves angiotensinogen to form the inactive decapeptide, **angiotensin I** (Ang I).^[5]
- Lungs: As blood passes through the pulmonary circulation, angiotensin-converting enzyme (ACE), located on the surface of endothelial cells, efficiently converts Ang I into the potent octapeptide, **angiotensin II** (Ang II).^[3]

Angiotensin II, the primary effector of the classical RAS, exerts its systemic effects by binding to **Angiotensin II Type 1 Receptors (AT1R)**, leading to vasoconstriction, aldosterone release from the adrenal cortex (promoting sodium and water retention), and stimulation of thirst and antidiuretic hormone release.^[4] This coordinated response effectively raises blood pressure and restores fluid volume.^[1]

The Emergence of Local/Tissue RAS (tRAS)

The discovery that many tissues express the necessary components to generate angiotensin peptides locally revolutionized our understanding of the RAS.^{[6][7]} These tissue-specific systems can operate independently of, or in conjunction with, the circulating RAS.^{[5][8]} This local activity allows for a much finer degree of regulation, with RAS acting in an autocrine (acting on the same cell that produced it), paracrine (acting on nearby cells), and even intracrine (acting within the cell) manner.^{[9][10]}

The functional significance of tRAS is vast; it plays critical roles in cell growth, inflammation, fibrosis, and apoptosis.[6] Dysregulation of these local systems is now implicated in the pathophysiology of numerous diseases, including heart failure, chronic kidney disease, and neurodegenerative disorders.[2][3]

Key Components of the RAS

The RAS is more complex than the classical linear cascade, featuring two main axes with often opposing effects: the "pathological" ACE/Ang II/AT1R axis and the "protective" ACE2/Ang-(1-7)/MasR axis.[9]

Component	Abbreviation	Primary Function(s)
Angiotensinogen	AGT	The sole precursor for all angiotensin peptides, primarily produced by the liver but also expressed locally in many tissues.[2]
Renin	An enzyme released by the kidney that initiates the cascade by cleaving AGT to form Ang I.[3]	
Angiotensin-Converting Enzyme	ACE	Converts Ang I to the potent vasoconstrictor Ang II. Also degrades vasodilating peptides like bradykinin.[2]
Angiotensin II	Ang II	The main effector of the classical RAS. Binds to AT1R and AT2R. Induces vasoconstriction, inflammation, fibrosis, and oxidative stress. [5]
Angiotensin II Type 1 Receptor	AT1R	Mediates most of the known pathological effects of Ang II, including vasoconstriction, cell proliferation, and inflammation. [9]
Angiotensin II Type 2 Receptor	AT2R	Generally counteracts AT1R effects. Its activation is associated with vasodilation, anti-inflammatory, and anti-proliferative responses.[9][11]

Angiotensin-Converting Enzyme 2	ACE2	Metabolizes Ang II to form Ang-(1-7). Acts as a key counter-regulatory enzyme to ACE.[9]
Angiotensin-(1-7)	Ang-(1-7)	A heptapeptide with vasodilatory, anti-inflammatory, and anti-fibrotic properties.[2]
Mas Receptor	MasR	The primary receptor for Ang-(1-7), mediating its protective cardiovascular and renal effects.[9]

Part 2: Tissue-Specific Expression and Function of the RAS

The balance and activity of local RAS components vary significantly between tissues, tailoring their function to specific physiological needs.

The Kidney: The Nexus of Systemic and Local RAS

The kidney is not only the source of systemic renin but also possesses a complete, independently regulated intrarenal RAS.[12] This local system is critical for modulating renal blood flow, glomerular filtration rate, and tubular sodium reabsorption.[13]

- **Cell-Specific Expression:** All components of the RAS are expressed within the kidney. Renin is famously produced in juxtaglomerular cells. Angiotensinogen is synthesized in proximal tubule cells, and its secretion into the tubular fluid allows for the local generation of Ang II in the distal nephron.[13] AT1 receptors are found on vascular smooth muscle, mesangial cells, and throughout the renal tubules.[13]
- **Pathophysiological Implications:** Overactivation of the intrarenal RAS is a key driver of hypertension and the progression of chronic kidney disease.[12] Locally generated Ang II contributes to glomerular injury, tubular damage, and interstitial fibrosis, often independent of systemic RAS activity.[12] Consequently, urinary angiotensinogen is being explored as a biomarker for intrarenal RAS activity and renal injury.[14]

The Heart: A Local System with Profound Impact

The heart expresses all the necessary components for a functional local RAS.[9] While the heart can take up renin from the circulation, local synthesis of renin and angiotensinogen also occurs.[9]

- **Cardiac RAS and Remodeling:** The cardiac RAS is a major contributor to adverse cardiac remodeling in response to injury.[15] Ang II, acting locally through AT1R, promotes cardiomyocyte hypertrophy, fibroblast proliferation, and the deposition of extracellular matrix, leading to cardiac fibrosis and stiffness.[4]
- **Role in Heart Disease:** In conditions like myocardial infarction and chronic heart failure, the cardiac RAS is significantly upregulated.[9] This local activation contributes to the progressive decline in cardiac function. The therapeutic benefits of ACE inhibitors and Angiotensin Receptor Blockers (ARBs) in heart failure are attributed in large part to their ability to block the detrimental effects of this local cardiac RAS activation.[3]

The Brain: An Independent and Complex RAS

The brain contains a local RAS that is largely independent of the peripheral system due to the blood-brain barrier.[16][17] This system is involved in a wide range of central functions.

- **Central Regulation:** The brain RAS plays a key role in the central regulation of blood pressure by modulating sympathetic nervous system outflow.[16] It also regulates fluid and electrolyte balance by stimulating thirst and vasopressin release.[5][10]
- **Neuroinflammation and Neurodegeneration:** There is compelling evidence that overactivation of the brain's ACE/Ang II/AT1R axis contributes to neuroinflammation, oxidative stress, and neuronal apoptosis.[16] This pathological cascade has been implicated in the progression of neurodegenerative diseases such as Parkinson's and Alzheimer's disease.[9][16] Conversely, the ACE2/Ang-(1-7)/MasR axis in the brain is considered neuroprotective.[16]

Adipose Tissue: A Metabolic Regulator

Adipose tissue is now recognized as an active endocrine organ with its own functional RAS.[9] In fact, adipocyte-derived angiotensinogen can be a major contributor to circulating levels.[9]

- **Obesity and Hypertension:** The adipose tissue RAS is often overactivated in obesity, establishing a critical link between excess weight and hypertension.[9][18] Locally produced Ang II can enter the systemic circulation or act locally to promote vasoconstriction.
- **Metabolic Effects:** Beyond blood pressure, the adipose RAS influences adipocyte biology. Ang II can modulate adipocyte differentiation and growth, and promote inflammation within adipose tissue.[18] This local inflammation is a key factor in the development of insulin resistance and other metabolic complications associated with obesity.[18]

Part 3: Methodologies for Interrogating Tissue-Specific RAS

Studying tRAS requires a multi-faceted approach to accurately quantify and localize its components. The choice of methodology is critical and depends on the specific research question.

Gene Expression Analysis

Analysis of mRNA levels provides a snapshot of the transcriptional activity of RAS genes within a tissue.

qPCR is a sensitive and widely used method for quantifying the expression of specific genes.

Causality Behind Experimental Choices: The goal is to accurately measure the relative abundance of RAS component transcripts. This requires careful primer design to ensure specificity and efficiency, the use of stable reference genes for normalization across samples, and appropriate controls to rule out genomic DNA contamination.


Step-by-Step Protocol for qPCR:

- **Tissue Homogenization and RNA Extraction:**
 - Excise the tissue of interest and immediately snap-freeze in liquid nitrogen or place in an RNA stabilization solution (e.g., RNAlater) to preserve RNA integrity.
 - Homogenize the tissue using a bead-based homogenizer or rotor-stator homogenizer in a suitable lysis buffer (e.g., TRIzol).

- Extract total RNA using a column-based kit (e.g., RNeasy Mini Kit, Qiagen) or phenol-chloroform extraction, including a DNase I treatment step to eliminate genomic DNA contamination.
- Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and verify integrity via gel electrophoresis or a bioanalyzer. An A260/280 ratio of ~2.0 and distinct ribosomal RNA bands are indicative of high-quality RNA.
- Reverse Transcription (cDNA Synthesis):
 - Synthesize first-strand cDNA from 1-2 µg of total RNA using a reverse transcriptase kit (e.g., SuperScript IV, Invitrogen).
 - Use a mix of oligo(dT) and random hexamer primers to ensure comprehensive transcription of all RNA species.
 - Include a "no reverse transcriptase" (-RT) control for each sample to check for genomic DNA contamination in the subsequent qPCR step.
- qPCR Reaction:
 - Design or obtain validated primers for your RAS genes of interest (e.g., AGT, REN, ACE, ACE2, AGTR1, AGTR2, MAS1) and at least two stable reference genes (e.g., GAPDH, ACTB, B2M). Primers should span an exon-exon junction to further prevent amplification of genomic DNA.
 - Prepare the qPCR reaction mix using a SYBR Green-based master mix. For each sample, set up reactions in triplicate for each target and reference gene.
 - Include a no-template control (NTC) for each primer pair to check for contamination.
 - Run the qPCR on a real-time PCR instrument using a standard three-step cycling protocol (denaturation, annealing, extension).
 - Perform a melt curve analysis at the end of the run to verify the specificity of the amplified product. A single peak indicates a specific product.
- Data Analysis:

- Determine the quantification cycle (Cq) for each reaction.
- Calculate the relative expression of the target genes using the delta-delta Cq ($\Delta\Delta Cq$) method, normalizing to the geometric mean of the selected reference genes.

Experimental Workflow for qPCR Analysis of tRAS



[Click to download full resolution via product page](#)

Caption: Workflow for quantifying tissue RAS gene expression using qPCR.

ISH allows for the visualization of mRNA within the morphological context of the tissue, revealing which specific cell types are expressing a particular RAS gene.

Step-by-Step Protocol for ISH:

- Probe Design and Synthesis:
 - Design antisense RNA probes (riboprobes) complementary to the target mRNA (e.g., Angiotensinogen).
 - Synthesize probes incorporating a label (e.g., digoxigenin [DIG] or biotin) for later detection.
 - A sense probe (same sequence as the mRNA) should be synthesized as a negative control.
- Tissue Preparation:
 - Fix fresh tissue in 4% paraformaldehyde (PFA) overnight at 4°C.
 - Cryoprotect the tissue by incubating in a sucrose gradient (e.g., 15%, then 30%).
 - Embed the tissue in OCT compound and freeze.
 - Cut thin cryosections (10-20 μ m) onto coated slides.
- Hybridization:
 - Permeabilize the sections with Proteinase K to allow probe entry.
 - Pre-hybridize the sections to block non-specific binding sites.
 - Hybridize the labeled antisense probe (and sense control on a separate slide) to the tissue sections overnight in a humidified chamber at an optimized temperature (e.g., 65°C).
- Washing and Detection:
 - Perform stringent washes to remove unbound and non-specifically bound probes.

- Incubate sections with an antibody conjugated to an enzyme (e.g., anti-DIG-AP, where AP is alkaline phosphatase).
- Add a chromogenic substrate (e.g., NBT/BCIP) that precipitates as a colored product where the probe is bound, revealing the location of the mRNA.
- Imaging:
 - Counterstain the sections (e.g., with Nuclear Fast Red) to visualize tissue morphology.
 - Dehydrate, clear, and mount the slides.
 - Image using a brightfield microscope.

Protein Expression and Localization

Detecting the actual proteins is crucial as mRNA levels do not always correlate with protein abundance.

IHC and IF use antibodies to detect the presence and location of specific RAS proteins within tissue sections.

Causality Behind Experimental Choices: The trustworthiness of IHC/IF hinges on antibody specificity. It is imperative to validate antibodies using appropriate controls, such as tissue from a knockout animal (negative control) or cells overexpressing the target protein (positive control). Blocking steps are essential to prevent non-specific antibody binding.

Step-by-Step Protocol for IHC:

- Tissue Preparation:
 - Perfuse the animal with PBS followed by 4% PFA to fix the tissues.
 - Post-fix the tissue in 4% PFA, then process for paraffin embedding.
 - Cut thin sections (4-5 μm) onto charged slides.
- Antigen Retrieval:

- Deparaffinize and rehydrate the sections.
- Perform heat-induced epitope retrieval (HIER) using a citrate or Tris-EDTA buffer to unmask the antigenic sites. This step is critical for many antibodies.
- Staining:
 - Block endogenous peroxidase activity with 3% hydrogen peroxide.
 - Block non-specific protein binding sites using a blocking buffer (e.g., normal goat serum in PBS with Triton X-100).
 - Incubate the sections with a validated primary antibody against the RAS protein of interest (e.g., rabbit anti-AT1R) overnight at 4°C.
 - Include a negative control where the primary antibody is omitted or replaced with an isotype control antibody.
- Detection and Visualization:
 - Incubate with a biotinylated secondary antibody (e.g., goat anti-rabbit-biotin).
 - Incubate with an avidin-biotin-enzyme complex (e.g., HRP-streptavidin).
 - Add a chromogen substrate (e.g., DAB), which will form a brown precipitate at the site of the antigen.
 - Counterstain with hematoxylin to visualize cell nuclei.
- Imaging:
 - Dehydrate, clear, and mount the slides.
 - Image with a brightfield microscope.

Measuring Angiotensin Peptides

Accurately measuring the small, often low-abundance angiotensin peptides in tissues is challenging but essential for understanding local RAS activity.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for peptide quantification due to its high specificity and accuracy.[\[8\]](#)


Causality Behind Experimental Choices: The main challenge is to efficiently extract the peptides from the complex tissue matrix while preventing their degradation by peptidases. This requires rapid tissue harvesting, immediate freezing, and extraction in a solution containing a cocktail of peptidase inhibitors. The use of stable isotope-labeled internal standards for each peptide is crucial for accurate quantification, as it corrects for sample loss during processing and variations in ionization efficiency.

Protocol Outline for LC-MS/MS:

- **Sample Collection and Extraction:**
 - Rapidly excise and weigh the tissue. Immediately snap-freeze in liquid nitrogen.
 - Homogenize the frozen tissue in an extraction buffer (e.g., acidic ethanol) containing a cocktail of peptidase inhibitors (e.g., EDTA, o-phenanthroline, pepstatin A).
 - Spike the homogenate with known amounts of stable isotope-labeled internal standards for Ang I, Ang II, Ang-(1-7), etc.
- **Peptide Purification:**
 - Centrifuge the homogenate to pellet proteins and debris.
 - Purify and concentrate the peptides from the supernatant using solid-phase extraction (SPE) with C18 cartridges.
- **LC-MS/MS Analysis:**
 - Reconstitute the dried extract in a suitable solvent.
 - Separate the peptides using reverse-phase liquid chromatography.
 - Analyze the eluting peptides using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for each native peptide and its corresponding internal standard.

- Quantification:
 - Calculate the concentration of each angiotensin peptide by comparing the peak area ratio of the endogenous peptide to its stable isotope-labeled internal standard against a standard curve.

Signaling Pathways of the Tissue Renin-Angiotensin System



[Click to download full resolution via product page](#)

Caption: The dual axes of the local renin-angiotensin system.

Part 4: Experimental Models and Therapeutic Implications

In Vivo Models

Animal models are indispensable for understanding the physiological and pathophysiological roles of tRAS.

- Genetically Engineered Mouse Models: The use of transgenic and knockout mice has been instrumental in dissecting the function of individual RAS components in specific tissues.^[19] For example:
 - Kidney-specific angiotensinogen knockout mice have been used to demonstrate the importance of intrarenally synthesized angiotensinogen in regulating blood pressure.^[8]
 - Cardiomyocyte-specific overexpression of ACE leads to cardiac hypertrophy and dysfunction, highlighting the direct role of the local cardiac RAS in pathological remodeling.^[19]
 - Cre-Lox systems allow for cell-type-specific and inducible deletion of genes like *Agtr1a* (AT1A receptor), enabling researchers to probe the function of AT1R signaling in specific cell populations at specific times.
- Pharmacological Models: The administration of RAS inhibitors, such as ACE inhibitors (e.g., captopril, ramipril) and ARBs (e.g., losartan, valsartan), remains a cornerstone of RAS research.^[20] These tools can be used to study the consequences of blocking the system in various disease models.

References

- M. Paul, J. Wagner, and V. J. Dzau. (2021). The Tissue Renin-Angiotensin System and Its Role in the Pathogenesis of Major Human Diseases: Quo Vadis?. PubMed Central. [\[Link\]](#)

- Wikipedia. (n.d.). Renin–angiotensin system. Wikipedia. [\[Link\]](#)
- StatPearls. (2023). Physiology, Renin Angiotensin System. NCBI Bookshelf. [\[Link\]](#)
- J. L. L. Cook, et al. (2014). Clinical Relevance of Local Renin Angiotensin Systems. Frontiers in Endocrinology. [\[Link\]](#)
- Cleveland Clinic. (n.d.). Renin-Angiotensin-Aldosterone System (RAAS). Cleveland Clinic. [\[Link\]](#)
- MDPI. (2023). Losartan Protects Against Radiation-Induced Testicular Damage by Modulating Oxidative Stress, Testosterone Levels, and Metabolic Profile. MDPI. [\[Link\]](#)
- MDPI. (2019). An Update on the Tissue Renin Angiotensin System and Its Role in Physiology and Pathology. MDPI. [\[Link\]](#)
- J. Frøkiær, et al. (2014). Tissue Renin–Angiotensin Systems: A Unifying Hypothesis of Metabolic Disease. Frontiers in Endocrinology. [\[Link\]](#)
- CV Physiology. (n.d.). Renin-Angiotensin-Aldosterone System. CV Physiology. [\[Link\]](#)
- ResearchGate. (n.d.). Tissue RAS activity is controlled by several well-known metabolic... ResearchGate. [\[Link\]](#)
- Nature. (2024). Single-cell and spatial transcriptome profiling identifies the immunosuppressive spatial niche in KRAS-mutant colorectal cancer. Nature. [\[Link\]](#)
- A. Georges, et al. (2019). An Update on the Tissue Renin Angiotensin System and Its Role in Physiology and Pathology. PubMed Central. [\[Link\]](#)
- Frontiers. (2023). Role of the renin–angiotensin system in the pathophysiology of coronary heart disease and heart failure: Diagnostic biomarkers and therapy with drugs and natural products. Frontiers. [\[Link\]](#)
- Journal of Korean Medical Science. (2014). Physiology and Pathophysiology of the Intrarenal Renin-Angiotensin System: An Update. Journal of Korean Medical Science. [\[Link\]](#)

- J. Frøkiær, et al. (2014). Tissue Renin–Angiotensin Systems: A Unifying Hypothesis of Metabolic Disease. PubMed Central. [\[Link\]](#)
- M. B. Sparks, et al. (2014). Advances in use of mouse models to study the renin-angiotensin system. PubMed Central. [\[Link\]](#)
- S. S. Singh, et al. (2020). Role of brain renin angiotensin system in neurodegeneration: An update. PubMed. [\[Link\]](#)
- MDPI. (2022). A New Perspective on the Renin-Angiotensin System. MDPI. [\[Link\]](#)
- Frontiers. (2021). Brain Renin–Angiotensin System at the Intersect of Physical and Cognitive Frailty. Frontiers. [\[Link\]](#)
- ResearchGate. (n.d.). Pharmacological Targeting of RAS: Recent Success with Direct Inhibitors. ResearchGate. [\[Link\]](#)
- Oxford Academic. (2015). RAS signaling and anti-RAS therapy: lessons learned from genetically engineered mouse models, human cancer cells, and patient-related studies. Oxford Academic. [\[Link\]](#)
- The Journal of Clinical Investigation. (1993). Gene expression of the renin-angiotensin system in human tissues. Quantitative analysis by the polymerase chain reaction. JCI. [\[Link\]](#)
- Hypertension. (2024). Kidney Renin–Angiotensin System: Lost in a RAS Cascade. AHA Journals. [\[Link\]](#)
- J. L. Zhuo, et al. (2013). Development of Local RAS in Cardiovascular/Body Fluid Regulatory Systems and Hypertension in Fetal Origins. PubMed Central. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. my.clevelandclinic.org](https://my.clevelandclinic.org) [my.clevelandclinic.org]
- [2. mdpi.com](https://mdpi.com) [mdpi.com]
- [3. Physiology, Renin Angiotensin System - StatPearls - NCBI Bookshelf](https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1011111/) [[ncbi.nlm.nih.gov](https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1011111/)]
- [4. CV Physiology | Renin-Angiotensin-Aldosterone System](https://www.cvphysiology.com) [[cvphysiology.com](https://www.cvphysiology.com)]
- [5. Renin–angiotensin system - Wikipedia](https://en.wikipedia.org/wiki/Renin-angiotensin_system) [[en.wikipedia.org](https://en.wikipedia.org/wiki/Renin-angiotensin_system)]
- [6. An Update on the Tissue Renin Angiotensin System and Its Role in Physiology and Pathology - PMC](https://pubmed.ncbi.nlm.nih.gov/3611111/) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/3611111/)]
- [7. JCI - Gene expression of the renin-angiotensin system in human tissues. Quantitative analysis by the polymerase chain reaction.](https://www.jci.org) [[jci.org](https://www.jci.org)]
- [8. Clinical Relevance of Local Renin Angiotensin Systems - PMC](https://pubmed.ncbi.nlm.nih.gov/3611111/) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/3611111/)]
- [9. The Tissue Renin-Angiotensin System and Its Role in the Pathogenesis of Major Human Diseases: Quo Vadis? - PMC](https://pubmed.ncbi.nlm.nih.gov/3611111/) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/3611111/)]
- [10. A New Perspective on the Renin-Angiotensin System | MDPI](https://www.mdpi.com) [[mdpi.com](https://www.mdpi.com)]
- [11. Development of Local RAS in Cardiovascular/Body Fluid Regulatory Systems and Hypertension in Fetal Origins - Neurobiology of Body Fluid Homeostasis - NCBI Bookshelf](https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1011111/) [[ncbi.nlm.nih.gov](https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1011111/)]
- [12. Physiology and Pathophysiology of the Intrarenal Renin-Angiotensin System: An Update - PMC](https://pubmed.ncbi.nlm.nih.gov/3611111/) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/3611111/)]
- [13. ahajournals.org](https://www.ahajournals.org) [[ahajournals.org](https://www.ahajournals.org)]
- [14. Tissue Renin–Angiotensin Systems: A Unifying Hypothesis of Metabolic Disease - PMC](https://pubmed.ncbi.nlm.nih.gov/3611111/) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/3611111/)]
- [15. Frontiers | Role of the renin–angiotensin system in the pathophysiology of coronary heart disease and heart failure: Diagnostic biomarkers and therapy with drugs and natural products](https://www.frontiersin.org) [[frontiersin.org](https://www.frontiersin.org)]
- [16. Role of brain renin angiotensin system in neurodegeneration: An update - PubMed](https://pubmed.ncbi.nlm.nih.gov/3611111/) [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/3611111/)]
- [17. Frontiers | Brain Renin–Angiotensin System at the Intersect of Physical and Cognitive Frailty](https://www.frontiersin.org) [[frontiersin.org](https://www.frontiersin.org)]
- [18. Frontiers | Tissue Renin–Angiotensin Systems: A Unifying Hypothesis of Metabolic Disease](https://www.frontiersin.org) [[frontiersin.org](https://www.frontiersin.org)]
- [19. Advances in use of mouse models to study the renin-angiotensin system - PMC](https://pubmed.ncbi.nlm.nih.gov/3611111/) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/3611111/)]

- [20. researchgate.net \[researchgate.net\]](https://researchgate.net)
- To cite this document: BenchChem. [The Tissue-Specific Renin-Angiotensin System: A Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b7910172/docs#the-tissue-specific-renin-angiotensin-system-a-technical-guide-for-researchers\]](https://www.benchchem.com/product/b7910172/docs#the-tissue-specific-renin-angiotensin-system-a-technical-guide-for-researchers)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)